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Compound of Interest

Compound Name: PNU-177864 hydrochloride

Cat. No.: B3028249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of PNU-
177864 hydrochloride, a potent and selective dopamine D3 receptor antagonist. These

guidelines are intended to ensure consistent and effective preparation of this compound for use

in a variety of experimental settings, both in vitro and in vivo.

Compound Information
Property Value Source

Molecular Weight 438.89 g/mol [1]

Formula C₁₈H₂₁F₃N₂O₃S·HCl [2]

CAS Number 1783978-03-9

Purity ≥99% (HPLC)

Storage (Solid)
Desiccate at Room

Temperature
[2][3]

Solubility Data
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PNU-177864 hydrochloride exhibits differential solubility in common laboratory solvents. This

data is critical for the preparation of stock solutions at appropriate concentrations for various

experimental needs.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

Water 20 8.78 [4]

DMSO 100 43.89 [4]

Protocols for Preparation of Stock Solutions
To ensure the integrity and activity of PNU-177864 hydrochloride, it is imperative to follow

standardized protocols for the preparation of stock solutions. The choice of solvent will depend

on the specific requirements of the experiment.

Preparation of DMSO Stock Solution (up to 100 mM)
Materials:

PNU-177864 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Protocol:

Weighing: Accurately weigh the desired amount of PNU-177864 hydrochloride powder in a

sterile microcentrifuge tube. Note: Always use the batch-specific molecular weight provided

on the product's certificate of analysis for precise calculations.
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Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., for a 100 mM stock solution, add 2.278 mL of DMSO to 10

mg of PNU-177864 hydrochloride).

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) for a short period (5-10 minutes) can be

used to aid dissolution if necessary. Visually inspect the solution to ensure no particulate

matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-term

storage. For short-term storage (up to a few days), the solution can be kept at 4°C.

Preparation of Aqueous Stock Solution (up to 20 mM)
Materials:

PNU-177864 hydrochloride powder

Sterile, deionized, or distilled water

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Protocol:

Weighing: Accurately weigh the desired amount of PNU-177864 hydrochloride powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of sterile water to achieve the desired stock

concentration (e.g., for a 20 mM stock solution, add 1.139 mL of water to 1 mg of PNU-
177864 hydrochloride).

Dissolution: Tightly cap the tube and vortex thoroughly. Sonication in a water bath for a few

minutes may be required to fully dissolve the compound.
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Aliquoting and Storage: Aliquot the aqueous stock solution into single-use volumes and store

at -20°C. It is generally recommended to use aqueous solutions fresh, as they may be more

prone to degradation over time compared to DMSO stocks.

Experimental Protocols
In Vitro Experiments (e.g., Cell-Based Assays)
For most cell-based assays, a DMSO stock solution is prepared first and then diluted to the

final working concentration in the cell culture medium.

Protocol for Preparing Working Solutions:

Thaw Stock Solution: Thaw a frozen aliquot of the DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in sterile cell culture medium or a suitable buffer (e.g., PBS). This helps to

minimize the final concentration of DMSO in the cell culture.

Final Dilution: Add the required volume of the stock or intermediate solution to the cell culture

medium to achieve the desired final concentration of PNU-177864 hydrochloride. Crucially,

ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the

cells (typically ≤ 0.1% v/v).

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the

compound) to the cell culture medium at the same final concentration as the experimental

samples.
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Experimental workflow for in vitro studies.
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In Vivo Experiments
For animal studies, the choice of vehicle is critical to ensure the solubility and bioavailability of

PNU-177864 hydrochloride.

Recommended Vehicles:

Saline (0.9% NaCl): If the required dose can be dissolved in a suitable volume.

Water for Injection: Can be used if the compound is sufficiently soluble.

Aqueous solutions with co-solvents: For higher concentrations, a mixture of solvents may be

necessary. A common vehicle for in vivo administration of hydrochloride salts is a solution of

saline with a small percentage of a solubilizing agent like Tween 80 (e.g., 0.5-5%) and/or a

co-solvent like polyethylene glycol (PEG).

Protocol for Preparation of Dosing Solution:

Solubility Test: It is highly recommended to perform a small-scale solubility test of PNU-
177864 hydrochloride in the chosen vehicle to ensure it will remain in solution at the

desired concentration.

Preparation:

Dissolve any co-solvents (e.g., Tween 80) in the primary vehicle (e.g., saline) first.

Add the weighed PNU-177864 hydrochloride to the vehicle.

Vortex and/or sonicate until the compound is fully dissolved. Gentle warming may be

applied if necessary, but the stability of the compound under these conditions should be

considered.

Administration: The route of administration (e.g., oral gavage, intraperitoneal injection) will

depend on the experimental design. Ensure the final formulation is sterile if required for the

administration route.
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PNU-177864 hydrochloride is a selective antagonist of the dopamine D3 receptor. Dopamine

D3 receptors are G protein-coupled receptors (GPCRs) that primarily couple to the Gi/Go

family of G proteins. Upon activation by dopamine, these receptors inhibit the activity of

adenylyl cyclase, leading to a decrease in the intracellular concentration of cyclic AMP (cAMP).

By blocking the binding of dopamine to the D3 receptor, PNU-177864 hydrochloride prevents

this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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